1-[3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-{[1-(1-piperidinyl)cyclohexyl]methyl}methanamine

• IUPAC Name: 1-[3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-[(1-piperidin-1-ylcyclohexyl)methyl]methanamine
• InChI: InChI=1S/C20H34N4O/c1-23(15-19-21-18(22-25-19)14-17-8-9-17)16-20(10-4-2-5-11-20)24-12-6-3-7-13-24/h17H,2-16H2,1H3
• InChI Key: UVLAHFDOBOEHBH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)CC2CC2)CC3(CCCCC3)N4CCCCC4
• Molecular Formula: C20H34N4O
• Molecular Weight: 346.5 g/mol

Description

The compound “1-[3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-{[1-(1-piperidinyl)cyclohexyl]methyl}methanamine” is a complex organic molecule. It contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. The molecule also includes a cyclopropylmethyl group attached to the oxadiazole ring, and a N-methyl-N-{[1-(1-piperidinyl)cyclohexyl]methyl} group.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles, which is a core structure in the given compound, has been extensively studied. One common method involves the annulation of hydrazides with methyl ketones, using K2CO3 as a base. This reaction is proposed to go through oxidative cleavage of Csp3-H bonds, followed by cyclization and deacylation. Other methods involve the reaction of carboxylic acids with N-isocyaniminotriphenylphosphorane (NIITP), followed by a copper-catalyzed coupling with aryl iodides.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups and a heterocyclic ring. The 1,2,4-oxadiazole ring is a five-membered heterocyclic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms. The cyclopropylmethyl group is attached to the oxadiazole ring, and the N-methyl-N-{[1-(1-piperidinyl)cyclohexyl]methyl} group is also part of the structure.

Chemical Reactions Analysis

The 1,3,4-oxadiazole ring in the compound can undergo various chemical reactions. For instance, 1,3,4-oxadiazoles can be synthesized in good yields via oxidative cleavage of C(sp2)-H or C(sp)-H bonds, followed by cyclization and deacylation. The use of K2CO3 is an essential factor in the cyclization and the C-C bond cleavage.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the nature of its functional groups. The general formula for a cycloalkane is CnH2n, where n is the number of carbons. The solubility of 1,3,4-oxadiazoles in water is determined by the type of substituents on the heterocyclic ring.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities and therapeutic applications. Given the wide range of biological activities exhibited by 1,3,4-oxadiazole derivatives, this compound could be a potential candidate for drug development and other applications in medicine and agriculture.